N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide

• IUPAC Name: N-(1,3-dioxobenzo[de]isoquinolin-6-yl)-2-methylpropanamide
• InChI: InChI=1S/C16H14N2O3/c1-8(2)14(19)17-12-7-6-11-13-9(12)4-3-5-10(13)15(20)18-16(11)21/h3-8H,1-2H3,(H,17,19)(H,18,20,21)
• InChI Key: WWDJNPCPFVFLEN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C2C=CC=C3C2=C(C=C1)C(=O)NC3=O
• Molecular Formula: C16H14N2O3
• Molecular Weight: 282.29 g/mol

Description

N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide, also known as DIBMA, is a synthetic compound that has shown potential as a research tool in the field of neuroscience. It is a small molecule that can easily cross the blood-brain barrier, making it useful for studying the central nervous system.

Mechanism of Action

The mechanism of action of N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide involves its binding to the dopamine transporter. This binding inhibits the reuptake of dopamine, leading to an increase in dopamine levels in the brain. Dopamine is a neurotransmitter that is involved in the regulation of movement, motivation, and reward. The increase in dopamine levels caused by N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide can lead to changes in these functions, making it useful in studying the role of dopamine in various neurological disorders.
Biochemical and Physiological Effects:
N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide has been found to have several biochemical and physiological effects. It has been shown to increase dopamine levels in the brain, leading to changes in movement, motivation, and reward. It has also been found to increase the release of dopamine in the brain, leading to an increase in dopamine signaling. Additionally, N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide has been found to bind to the dopamine transporter with high affinity, making it a useful research tool in the study of dopamine transport.

Advantages and Limitations for Lab Experiments

N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide has several advantages as a research tool. It is a small molecule that can easily cross the blood-brain barrier, making it useful for studying the central nervous system. It has also been found to have high affinity for the dopamine transporter, making it a useful tool in the study of dopamine transport. However, there are also limitations to the use of N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide in lab experiments. It has been found to have low solubility in water, making it difficult to work with in aqueous solutions. Additionally, it has not been extensively studied in vivo, making its effects on the whole organism unclear.

Future Directions

There are several future directions for research involving N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide. One area of research could be the study of the effects of N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide on dopamine signaling in vivo. Another area of research could be the development of new compounds based on the structure of N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide that have improved solubility and bioavailability. Additionally, N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide could be studied in combination with other compounds to determine its potential as a therapeutic agent for neurological disorders.

Synthesis Methods

The synthesis of N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide involves a multi-step process that begins with the reaction of 2-acetylbenzoic acid with nitric acid and sulfuric acid to form 1-nitro-2-acetylbenzene. This intermediate is then reduced with iron and hydrochloric acid to form 2-acetylaniline. The final step involves the reaction of 2-acetylaniline with 2-methylpropanoyl chloride to form N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide.

Scientific Research Applications

N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide has been shown to have potential as a research tool in the field of neuroscience. It has been found to bind to the dopamine transporter, a protein that is involved in the reuptake of dopamine in the brain. This binding inhibits the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This mechanism of action has made N-(1,3-dioxo-2,3-dihydro-1H-benzo[de]isoquinolin-6-yl)-2-methylpropanamide useful in studying the role of dopamine in various neurological disorders, such as Parkinson's disease and schizophrenia.